Cas no 5331-77-1 (Docosanoic acid, sodiumsalt (1:1))

Docosanoic acid, sodium salt (1:1), also known as sodium behenate, is a sodium salt derivative of docosanoic (behenic) acid. This white, crystalline solid is characterized by its high thermal stability and hydrophobic properties, making it useful in applications requiring long-chain fatty acid salts. It functions as an effective emulsifier, thickener, or stabilizer in industrial formulations, including lubricants, coatings, and personal care products. Its anionic nature contributes to surfactant properties, while its long alkyl chain enhances compatibility with nonpolar matrices. The compound is typically synthesized via neutralization of behenic acid with sodium hydroxide, ensuring consistent purity and performance in specialized chemical processes.
Docosanoic acid, sodiumsalt (1:1) structure
5331-77-1 structure
Product Name:Docosanoic acid, sodiumsalt (1:1)
CAS No:5331-77-1
MF:C22H44NaO2
MW:363.573338508606
MDL:MFCD01746200
CID:371915
PubChem ID:21881863
Update Time:2025-10-19

Docosanoic acid, sodiumsalt (1:1) Chemical and Physical Properties

Names and Identifiers

    • Docosanoic acid, sodiumsalt (1:1)
    • Behenic acid, sodium salt
    • Docosanoic acid sodium salt
    • Docosansaeure, Natriumsalz
    • Docosansaeure, Natrium-Verbindung
    • Na n-docosanoate
    • Natriumdocosanoat
    • sodium behenate
    • sodium docosanoate
    • sodium ducosate
    • sodium;docosanoate
    • DTXCID6041397
    • AS-56951
    • behenic acid sodium salt
    • UNII-H4W8BMK72F
    • SODIUM BEHENATE [INCI]
    • DTXSID0063785
    • Docosanoic acid, sodium salt (1:1)
    • AKOS028109626
    • A10656
    • H4W8BMK72F
    • NSC-2325
    • DB-210176
    • 5331-77-1
    • NSC 2325
    • SCHEMBL346707
    • Sodiumdocosanoate
    • NS00081075
    • EINECS 226-234-5
    • Docosanoic acid, sodium salt
    • Q27279639
    • MDL: MFCD01746200
    • Inchi: 1S/C22H44O2.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24;/h2-21H2,1H3,(H,23,24);/q;+1
    • InChI Key: CVYDEWKUJFCYJO-UHFFFAOYSA-N
    • SMILES: [Na+].OC(CCCCCCCCCCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 362.31629
  • Monoisotopic Mass: 362.316
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 20
  • Complexity: 256
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 40.1A^2

Experimental Properties

  • Melting Point: 79.95 deg C
  • Boiling Point: 391.8°Cat760mmHg
  • Flash Point: 176.3°C
  • Refractive Index: 1.673
  • PSA: 40.13
  • LogP: 7.89290

Docosanoic acid, sodiumsalt (1:1) Pricemore >>

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Additional information on Docosanoic acid, sodiumsalt (1:1)

Docosanoic Acid, Sodium Salt (1:1): A Comprehensive Overview

Docosanoic acid, sodium salt (1:1), also known as sodium docosanoate and identified by the CAS number 5331-77-1, is a significant compound in the realm of organic chemistry. This compound is a sodium salt of docosanoic acid, which is a saturated fatty acid with a 22-carbon chain. The (1:1) ratio indicates a stoichiometric balance between the acid and the sodium ion, making it a stable and versatile compound for various applications.

The chemical structure of docosanoic acid, sodium salt consists of a long hydrocarbon chain with a carboxylate group at one end. This structure imparts unique physical and chemical properties to the compound. It is commonly used in industries such as cosmetics, pharmaceuticals, and food additives due to its emulsifying and stabilizing capabilities. Recent studies have highlighted its potential in biotechnology, particularly in lipid formulations for drug delivery systems.

One of the most notable applications of sodium docosanoate is in the formulation of surfactants. Surfactants are essential in various consumer products, including detergents, shampoos, and cleaning agents. The long carbon chain of docosanoic acid provides excellent solubility properties, making it an ideal component for creating effective cleaning agents. Moreover, its biodegradability has made it a preferred choice in eco-friendly product formulations.

In the food industry, docosanoic acid, sodium salt is utilized as an emulsifier and stabilizer. It helps in maintaining the consistency and texture of food products such as margarine, spreads, and baked goods. Recent research has explored its role in enhancing the shelf life of these products by preventing lipid oxidation and microbial growth.

The pharmaceutical industry has also benefited from the unique properties of sodium docosanoate. It is employed as a component in lipid-based drug delivery systems due to its ability to form stable micelles and liposomes. These systems are crucial for delivering hydrophobic drugs efficiently to target sites within the body. Studies have shown that incorporating sodium docosanoate into such systems can improve drug bioavailability and reduce side effects.

In terms of synthesis, docosanoic acid can be derived from natural sources such as animal fats or plant oils through processes like saponification or hydrolysis. The conversion to its sodium salt involves neutralization with sodium hydroxide or other alkali metals. This process ensures the formation of a stable sodium salt with optimal solubility properties.

The physical properties of sodium docosanoate include a melting point around 45°C to 50°C and a density of approximately 0.9 g/cm³. These characteristics make it suitable for use in both solid and liquid formulations. Its solubility in water is moderate, which contributes to its effectiveness as an emulsifier.

Recent advancements in nanotechnology have opened new avenues for the application of sodium docosanoate strong>. Researchers are exploring its potential in creating nanoemulsions for targeted drug delivery and enhanced nutrient absorption. These innovations underscore the compound's versatility and relevance in modern scientific research.

In conclusion, docosanoic acid, sodium salt (1:1) strong>, with its unique chemical structure and versatile properties, continues to play a pivotal role across multiple industries. From everyday consumer products to cutting-edge pharmaceutical applications, this compound demonstrates remarkable adaptability and functionality. As research progresses, new applications for this compound are likely to emerge, further solidifying its importance in various fields.

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